6-methyl-5-(piperidin-1-yl)-1,2,4-triazin-3(2H)-one

• Molecular Formula: C9H14N4O
• Molecular Weight: 194.23 g/mol
• IUPAC Name: 6-methyl-5-piperidin-1-yl-2H-1,2,4-triazin-3-one
• InChI: InChI=1S/C9H14N4O/c1-7-8(10-9(14)12-11-7)13-5-3-2-4-6-13/h2-6H2,1H3,(H,10,12,14)
• InChI Key: YIPXFESQJKAMNN-UHFFFAOYSA-N
• SMILES: CC1=NNC(=O)N=C1N2CCCCC2

Description

6-methyl-5-(piperidin-1-yl)-1,2,4-triazin-3(2H)-one is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is commonly referred to as MPTP, and it is a heterocyclic organic compound that contains a triazine ring and a piperidine ring.

Mechanism of Action

MPTP's mechanism of action involves its conversion into MPP+ by MAO-B in the brain. MPP+ is selectively taken up by dopaminergic neurons in the substantia nigra, where it inhibits mitochondrial function and causes oxidative stress, ultimately leading to cell death.
Biochemical and Physiological Effects:
MPTP's biochemical and physiological effects are primarily related to its conversion into MPP+ and subsequent damage to dopaminergic neurons in the substantia nigra. This results in a decrease in dopamine levels in the brain, which is the primary cause of the motor symptoms associated with Parkinson's disease.

Advantages and Limitations for Lab Experiments

MPTP has several advantages for use in lab experiments, including its ability to selectively target dopaminergic neurons in the substantia nigra and its ability to induce symptoms similar to Parkinson's disease. However, there are also limitations to its use, including the fact that it is toxic and can only be used in animal models.

Future Directions

There are several future directions for research involving MPTP, including the development of new animal models for Parkinson's disease, the investigation of new therapeutic targets for the disease, and the development of new drugs to treat the disease. Additionally, there is ongoing research into the mechanisms of MPTP's toxicity and the potential for using MPTP as a tool for studying other neurological diseases.

Synthesis Methods

MPTP can be synthesized using a variety of methods, including cyclization of the corresponding hydrazine derivative, condensation of piperidine with 2-cyano-4,6-dimethylpyridine, and reaction of 2-cyano-4,6-dimethylpyridine with piperidine in the presence of a reducing agent. The most common method for synthesizing MPTP is the cyclization of the corresponding hydrazine derivative.

Scientific Research Applications

MPTP has been extensively studied for its potential applications in scientific research. It has been used as a tool to study the biochemistry and physiology of the brain, particularly in relation to Parkinson's disease. MPTP is converted into MPP+ (1-methyl-4-phenylpyridinium) by the enzyme monoamine oxidase-B (MAO-B) in the brain, which selectively damages the dopaminergic neurons in the substantia nigra. This results in symptoms similar to Parkinson's disease and has been used as a model for studying the disease.